tert-Butyl[(1,2-dimethoxyethenyl)oxy]dimethylsilane

• CAS No.: 314280-44-9
• Molecular Formula: C10H22O3Si
• Molecular Weight: 218.36 g/mol
• IUPAC Name: tert-butyl-(1,2-dimethoxyethenoxy)-dimethylsilane
• InChI: InChI=1S/C10H22O3Si/c1-10(2,3)14(6,7)13-9(12-5)8-11-4/h8H,1-7H3
• InChI Key: JNOAPCBWXNPFMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC(=COC)OC

Description

tert-Butyl[(1,2-dimethoxyethenyl)oxy]dimethylsilane is an organosilicon compound with the molecular formula C11H24O3Si. It is a clear, colorless to almost colorless liquid that is used in various chemical reactions and applications. The compound is known for its stability and reactivity, making it a valuable intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

tert-Butyl[(1,2-dimethoxyethenyl)oxy]dimethylsilane can be synthesized through several methods. One common route involves the reaction of tert-butyl[(1-methoxyethenyl)oxy]dimethylsilane with methanol under specific conditions. The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the desired product is obtained .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale reactions using high-purity reagents and advanced equipment. The process is optimized for efficiency and yield, with careful monitoring of reaction parameters to ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions

tert-Butyl[(1,2-dimethoxyethenyl)oxy]dimethylsilane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction: Reduction reactions can convert the compound into simpler silanes.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary, but they often require controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanols, while reduction can produce simpler silanes. Substitution reactions can result in a wide range of products, depending on the substituents introduced .

Scientific Research Applications

tert-Butyl[(1,2-dimethoxyethenyl)oxy]dimethylsilane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound can be used in the modification of biomolecules for research purposes.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which tert-Butyl[(1,2-dimethoxyethenyl)oxy]dimethylsilane exerts its effects involves its reactivity with various molecular targets. The compound can interact with nucleophiles and electrophiles, facilitating a range of chemical transformations. The pathways involved in these reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl[(1-methoxyethenyl)oxy]dimethylsilane
• tert-Butyl(2-iodoethoxy)dimethylsilane
• tert-Butyl[(1-phenylethenyl)oxy]dimethylsilane

Uniqueness

tert-Butyl[(1,2-dimethoxyethenyl)oxy]dimethylsilane is unique due to its specific structure, which imparts distinct reactivity and stability.